Cas no 860650-72-2 (2-(4-chlorophenyl)-2-oxoethyl 4-(1H-indol-3-yl)butanoate)

• Product Name: 2-(4-chlorophenyl)-2-oxoethyl 4-(1H-indol-3-yl)butanoate
• CAS No: 860650-72-2
• MDL: MFCD03305480
• CID: 4661273
• Update Time: 2025-06-10

2-(4-chlorophenyl)-2-oxoethyl 4-(1H-indol-3-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chlorophenyl)-2-oxoethyl 4-(1H-indol-3-yl)butanoate
• 2-(4-chlorophenyl)-2-oxoethyl 4-(1H-indol-3-yl)butanoate

• MDL： MFCD03305480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(4-chlorophenyl)-2-oxoethyl 4-(1H-indol-3-yl)butanoate

2-(4-Chlorophenyl)-2-oxoethyl 4-(1H-indol-3-yl)butanoate: A Comprehensive Overview

2-(4-Chlorophenyl)-2-oxoethyl 4-(1H-indol-3-yl)butanoate (CAS No. 860650-72-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The molecular structure of 2-(4-chlorophenyl)-2-oxoethyl 4-(1H-indol-3-yl)butanoate is composed of a chlorinated phenyl group, an oxoethyl moiety, and an indole derivative. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a subject of interest for researchers exploring its potential as a therapeutic agent.

Recent studies have highlighted the pharmacological activities of 2-(4-chlorophenyl)-2-oxoethyl 4-(1H-indol-3-yl)butanoate. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory and anti-cancer properties. The research team found that the compound effectively inhibits the activity of key enzymes involved in inflammatory responses and cancer cell proliferation, suggesting its potential as a lead compound for drug development.

In another study, researchers investigated the neuroprotective effects of 2-(4-chlorophenyl)-2-oxoethyl 4-(1H-indol-3-yl)butanoate. The results, published in the Journal of Neurochemistry, indicated that the compound can protect neuronal cells from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings open new avenues for the development of neuroprotective agents based on this compound.

The synthesis of 2-(4-chlorophenyl)-2-oxoethyl 4-(1H-indol-3-yl)butanoate has also been a focus of recent research. A novel synthetic route was reported in the Tetrahedron Letters, which provides a more efficient and scalable method for producing this compound. This advancement is crucial for facilitating further preclinical and clinical studies to evaluate its safety and efficacy as a therapeutic agent.

The pharmacokinetic properties of 2-(4-chlorophenyl)-2-oxoethyl 4-(1H-indol-3-yl)butanoate have been extensively studied to understand its behavior in biological systems. Research published in the European Journal of Pharmaceutical Sciences revealed that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the drug can effectively reach its target site and exert its therapeutic effects without causing significant side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(4-chlorophenyl)-2-oxoethyl 4-(1H-indol-3-yl)butanoate. Preliminary results from phase I trials have shown promising outcomes, with no major adverse events reported. The compound is being tested for its potential to treat inflammatory conditions, cancer, and neurodegenerative diseases. These trials are expected to provide valuable insights into the therapeutic potential of this compound and pave the way for its eventual approval as a new drug.

In conclusion, 2-(4-chlorophenyl)-2-oxoethyl 4-(1H-indol-3-yl)butanoate (CAS No. 860650-72-2) is a promising compound with diverse pharmacological activities. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new applications and mechanisms of action, this compound holds significant potential to contribute to the advancement of therapeutic interventions in various medical fields.